Cas no 34322-08-2 (Butanethioic acid,2-methyl-, S-(1-methylpropyl) ester)

• Product name: Butanethioic acid,2-methyl-, S-(1-methylpropyl) ester
• CAS No: 34322-08-2
• MF: C₉H₁₈OS
• MW: 174.30362
• CID: 312599

Butanethioic acid,2-methyl-, S-(1-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid,2-methyl-, S-(1-methylpropyl) ester
• 2-Methylthiobutyric acid, S-sec-butyl ester
• S-1-Methylpropyl 2-methylbutanethioate
• S-butan-2-yl 2-methylbutanethioate
• S-sec-Butyl 2-methylthiobutyrate

• Inchi： InChI=1S/C9H18OS/c1-5-7(3)9(10)11-8(4)6-2/h7-8H,5-6H2,1-4H3
• InChI Key： KCXURGIGYRBXJE-UHFFFAOYSA-N
• SMILES： CCC(SC(C(CC)C)=O)C

Computed Properties

• Exact Mass: 174.10794
• Monoisotopic Mass: 174.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.922
• Boiling Point: 217.4°Cat760mmHg
• Flash Point: 73.9°C
• Refractive Index: 1.459
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters